5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine” involves the use of substituted aryloxy acetic acids and isoniazid in the presence of phosphorus oxychloride . This process results in the formation of a series of new 2-(substituted-aryloxymethyl)-5-(pyridin-4-yl)-1,3,4-oxadiazoles .Scientific Research Applications
Metal–Organic Frameworks (MOFs)
The synthesis of MOFs using related ligands has been reported, indicating potential applications in gas storage, separation technologies, or catalysis .
Biomedical Applications
The diversity of substituents in similar compounds allows for a range of biomedical applications, including drug development and diagnostic tools .
Neuroprotection
Some compounds are investigated for their neuroprotective effects, which could be relevant in treating neurodegenerative diseases like Parkinson’s Disease (PD) .
Mechanism of Action
Target of Action
The primary target of 5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine is alpha-synuclein (α-syn) , an intrinsically disordered protein . This protein is the main constituent of intracellular proteinaceous accumulations in Parkinson’s disease (PD) patients . The compound also exhibits antimicrobial activity against Escherichia coli and Staphylococcus epidermidis .
Mode of Action
5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine interacts with its targets to inhibit their function. In the case of α-syn, it acts as an aggregation inhibitor . It prevents the fibrillization process of α-syn, thereby reducing its aggregation . As an antimicrobial agent, it inhibits the growth of Escherichia coli and Staphylococcus epidermidis .
Biochemical Pathways
The compound affects the biochemical pathways related to the aggregation of α-syn. In pathological conditions, α-syn forms amyloid aggregates leading to neurotoxicity and neurodegeneration . By inhibiting the aggregation of α-syn, the compound can potentially prevent these pathological conditions .
Result of Action
The compound has shown promising results in preventing neurodegeneration in Parkinson’s disease. It has demonstrated the ability to prevent 1-methyl-4-phenyl-1,2,3,6-tetrahydropiridine-induced bradykinesia and affect the levels of PD markers . As an antimicrobial agent, it has shown inhibitory effects against Escherichia coli and Staphylococcus epidermidis .
properties
IUPAC Name |
5-pyridin-4-yl-1,2,4-oxadiazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O/c8-7-10-6(12-11-7)5-1-3-9-4-2-5/h1-4H,(H2,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTFXGPZQFFCPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NC(=NO2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40651732 |
Source
|
| Record name | 5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine | |
CAS RN |
23275-49-2 |
Source
|
| Record name | 5-(Pyridin-4-yl)-1,2,4-oxadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40651732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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